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Compound of Interest

Compound Name:
alpha,alpha-Diphenyl-4-

morpholinebutyramide

CAS No.: 94679-53-5

Cat. No.: B12012761

Get Quote

Executive Summary & Forensic Context
2,2-diphenyl-4-morpholinobutanamide (MW: 324.42 g/mol ) is a tertiary amide and a structural

analog of the Moramide Intermediate (a Schedule II precursor).[1][2] While the controlled

precursor typically contains a 3-methyl group (3-methyl-4-morpholino-2,2-diphenylbutyric acid),

the compound analyzed here is the des-methyl amide variant.[1][2]

This distinction is critical in forensic analysis:

Legal Status: As a des-methyl analog, it may fall outside specific list-based controls in some

jurisdictions, making it a target for "designer" synthesis to bypass regulations.[1][2]

Analytical Challenge: It shares significant spectral homology with Dextromoramide

precursors, requiring precise identification of the molecular ion and specific fragmentation

patterns to avoid false positives.
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Property Data

IUPAC Name 2,2-diphenyl-4-(morpholin-4-yl)butanamide

Molecular Formula C₂₀H₂₄N₂O₂

Molecular Weight 324.42 Da

Monoisotopic Mass 324.1838 Da

Key Moieties
Diphenylmethane, Morpholine ring, Primary

Amide

Predicted Boiling Point ~480°C (High thermal stability required for GC)

pKa (Predicted) ~7.5 (Morpholine nitrogen)

GC-MS Spectrum Analysis (EI, 70 eV)
The Electron Ionization (EI) spectrum of 2,2-diphenyl-4-morpholinobutanamide is characterized

by a weak molecular ion and a dominant base peak derived from the morpholine moiety.[1][2]

Key Diagnostic Ions[1][2]
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m/z (Mass-to-
Charge)

Relative
Abundance

Fragment Identity
Diagnostic
Significance

100 100% (Base Peak) [CH₂=N(C₄H₈O)]⁺

Alpha-Cleavage:

Characteristic of N-

substituted

morpholines with an

ethylene bridge.[1][2]

167 40-60% [(C₆H₅)₂CH]⁺

Diphenylmethyl

Cation: Highly stable

carbocation; indicates

the gem-diphenyl

group.[1][2]

324 < 5% [M]⁺

Molecular Ion: Weak

due to rapid

fragmentation;

confirms MW of the

des-methyl analog.

165 20-30% [C₁₃H₉]⁺

Fluorenyl Cation:

Formed from m/z 167

by loss of H₂; typical

of diphenylmethanes.

114 10-20% [CH₂-CH₂-N(C₄H₈O)]⁺

Beta-Cleavage:

Cleavage between the

quaternary C2 and

C3.

77 15-25% [C₆H₅]⁺

Phenyl Cation:

General aromatic

indicator.[1][2]

56 10-15% [C₃H₆N]⁺

Morpholine Ring

Fragment: Ring

opening/cleavage.[1]

[2]
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Fragmentation Mechanism Logic
The fragmentation is driven by two competing pathways:[3]

Charge Localization on Amine (Dominant): The nitrogen lone pair on the morpholine ring

drives alpha-cleavage of the C3-C4 bond, generating the stable iminium ion at m/z 100. This

is the spectral fingerprint of the morpholino-ethyl side chain.

Charge Localization on Aromatic System: The bulky diphenyl group facilitates benzylic-type

cleavage at the quaternary C2 position, yielding the resonance-stabilized diphenylmethyl

cation at m/z 167.

Visualization: Fragmentation Pathway
The following diagram illustrates the primary fragmentation routes leading to the diagnostic

ions.

Molecular Ion (M+)
[C20H24N2O2]+

m/z 324

Alpha-Cleavage
(C3-C4 Bond Break)

- e-

Benzylic/Inductive Cleavage
(C2-C3 Bond Break)

Amide Bond Cleavage
(Loss of CONH2)

Base Peak
[CH2=N(Morpholine)]+

m/z 100

Dominant Path

Neutral Loss:
Diphenylacetamide Radical

Diphenylmethyl Cation
[(C6H5)2CH]+

m/z 167

Fluorenyl Cation
[C13H9]+
m/z 165

- H2

Fragment Ion
[M - 44]+
m/z 280
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Caption: Primary fragmentation pathways of 2,2-diphenyl-4-morpholinobutanamide under 70

eV Electron Ionization.[1][2]

Comparative Guide: GC-MS vs. Alternatives
When analyzing this compound, GC-MS is the standard for identification, but LC-MS offers

superior sensitivity for trace analysis in biological matrices.[1][2]

Technology Comparison Matrix
Feature GC-MS (EI) LC-MS/MS (ESI) GC-FID

Primary Use
Identification (Gold

Standard)

Quantification & Trace

Analysis

Purity Profiling

(Synthesis)

Sensitivity
Moderate (ng/mL

range)
High (pg/mL range) Low (µg/mL range)

Sample Prep

Simple liquid

extraction;

Derivatization optional

but recommended for

amides.[1][2]

Dilute-and-shoot or

SPE.[1][2]

Simple liquid

extraction.

Selectivity
High (Spectral

Fingerprint)

High (MRM

Transitions)

Low (Retention Time

only)

Limitations

Thermal degradation

of amide to nitrile may

occur in injector port.

[2]

Less structural info

(softer ionization).

No structural

confirmation.

Critical Differentiation: Des-methyl vs. Methylated
Precursor
The most common error is confusing this compound with the Moramide Intermediate (3-methyl

analog).[1][2]
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Des-methyl (This compound): M+ 324.[1][2] Base peak m/z 100.

Methylated (Moramide Int.): M+ 338. Base peak m/z 114 (if methyl is on the morpholine

side chain) or m/z 100 (if methyl is on the beta-carbon, shielding the cleavage). Note: The

methyl in Moramide Intermediate is on the beta-carbon (C3), so the alpha-cleavage

product (m/z 100) often remains the base peak, but the molecular ion shifts by +14 Da.

Action: Always check the Molecular Ion (M+) region (320-350 Da) to confirm the

presence/absence of the methyl group.

Experimental Protocol: GC-MS Analysis
This protocol is designed to minimize thermal degradation of the labile amide bond.

Sample Preparation
Stock Solution: Dissolve 1 mg of sample in 1 mL Methanol (HPLC grade).

Working Standard: Dilute to 50 µg/mL in Ethyl Acetate (EtOAc is preferred over MeOH for

GC injection to improve peak shape).

Derivatization (Optional but Recommended):

To prevent thermal breakdown to the nitrile in the injector:

Add 50 µL MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) to 50 µL sample.[1][2]

Incubate at 60°C for 20 mins.

Result: The amide nitrogen will be silylated, shifting M+ to 396 (324 + 72).

Instrument Parameters (Agilent 7890/5977 eq.)
Column: DB-5MS or Rxi-5Sil MS (30m x 0.25mm x 0.25µm).[1][2]

Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

Inlet: Splitless mode, 250°C. Warning: Do not exceed 260°C to avoid pyrolysis.
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Oven Program:

Initial: 100°C (hold 1 min).

Ramp: 20°C/min to 280°C.

Hold: 280°C for 10 mins.

MS Source: 230°C, 70 eV.

Scan Range: m/z 40 – 450.

Workflow Diagram

Sample
(Powder/Liquid)

Extraction
(Ethyl Acetate)

Derivatization
(MSTFA, 60°C)

*Optional*

GC Separation
(DB-5MS Column)

Direct Injection MS Detection
(EI Source)

Data Analysis
(Target: m/z 100, 167, 324)

Click to download full resolution via product page

Caption: Analytical workflow for the identification of 2,2-diphenyl-4-morpholinobutanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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